2-(3-benzoyl-4-oxoquinolin-1(4H)-yl)-N-(4-fluorophenyl)acetamide

• IUPAC Name: 2-(3-benzoyl-4-oxoquinolin-1-yl)-N-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C24H17FN2O3/c25-17-10-12-18(13-11-17)26-22(28)15-27-14-20(23(29)16-6-2-1-3-7-16)24(30)19-8-4-5-9-21(19)27/h1-14H,15H2,(H,26,28)
• InChI Key: OTDGSSWHAMSLML-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C2=CN(C3=CC=CC=C3C2=O)CC(=O)NC4=CC=C(C=C4)F
• Molecular Formula: C24H17FN2O3
• Molecular Weight: 400.4 g/mol

Description

2-(3-benzoyl-4-oxoquinolin-1(4H)-yl)-N-(4-fluorophenyl)acetamide, also known as BQA, is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research. BQA belongs to the class of quinoline derivatives and has been shown to possess various biological activities.

Scientific Research Applications

Chemical Synthesis and Structural Analysis

Research on compounds structurally related to 2-(3-benzoyl-4-oxoquinolin-1(4H)-yl)-N-(4-fluorophenyl)acetamide has contributed to the development of novel synthetic methodologies and the exploration of complex molecular architectures. For instance, the synthesis of quinazoline and 4H-3,1-benzoxazin-4-one derivatives through reactions involving triethyloxonium fluoroborate highlights innovative approaches to construct heterocyclic compounds with potential pharmacological activities (Kato, Takada, & Ueda, 1976). Additionally, structural investigations on amide-containing isoquinoline derivatives have revealed their ability to form crystalline salts and inclusion compounds, demonstrating the diverse functional capabilities of these molecules (Karmakar, Sarma, & Baruah, 2007).

Imaging and Diagnostic Applications

Derivatives of this compound have been explored for their potential in imaging applications, particularly in positron emission tomography (PET). Studies involving 18F-labeled PET ligands based on similar molecular frameworks have been conducted to evaluate their kinetics in the brain and their ability to image translocator protein (TSPO) expression in infarcted brain tissue, suggesting the relevance of these compounds in neuroimaging and diagnostic studies (Yui et al., 2010).

Antimicrobial and Anticancer Activity

Compounds structurally related to this compound have been investigated for their biological activities, including antimicrobial and anticancer effects. The synthesis of novel sulfonamide derivatives, including quinoline and isoquinoline moieties, has been shown to exhibit significant anticancer activity against breast and colon cancer cell lines, underscoring the potential therapeutic applications of these compounds (Ghorab, Alsaid, al-Dhfyan, & Arafa, 2015). Furthermore, the exploration of 3-benzyl-substituted-4(3H)-quinazolinones for their antitumor activity provides insight into the design of potent anticancer agents with broad-spectrum efficacy (Al-Suwaidan et al., 2016).